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Compound of Interest

Compound Name: 1,1-Diiodoethane

Cat. No.: B1619546 Get Quote

Technical Support Center: 1,1-Diiodoethane
This technical support center provides essential information, troubleshooting guides, and

frequently asked questions (FAQs) for researchers, scientists, and drug development

professionals working with 1,1-diiodoethane.

Material Safety Data Sheet (MSDS) Information
1,1-Diiodoethane is an organoiodine compound used in organic synthesis, particularly in

reactions like SN2 substitutions and enolate substitutions.[1] Due to its reactivity and potential

hazards, proper handling and storage are crucial.
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Property Value Reference

Molecular Formula C₂H₄I₂ [2][3]

Molecular Weight 281.86 g/mol

Appearance Colorless liquid

Density 2.83 g/cm³ [3][4]

Boiling Point 169.4 °C at 760 mmHg [3]

Flash Point 72.5 °C [3]

Refractive Index 1.67 [3]

Solubility

Soluble in most organic

solvents, slightly soluble in

water.

[2]
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Hazard Statement GHS Classification
Precautionary Statement
Examples

H302: Harmful if swallowed
Acute toxicity, Oral (Category

4)

P270: Do not eat, drink or

smoke when using this

product. P301+P312: IF

SWALLOWED: Call a POISON

CENTER/doctor if you feel

unwell.

H315: Causes skin irritation Skin irritation (Category 2)

P280: Wear protective gloves.

P302+P352: IF ON SKIN:

Wash with plenty of water.

H319: Causes serious eye

irritation
Eye irritation (Category 2A)

P280: Wear eye

protection/face protection.

P305+P351+P338: IF IN

EYES: Rinse cautiously with

water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.

H335: May cause respiratory

irritation

Specific target organ toxicity —

single exposure (Category 3),

Respiratory system

P261: Avoid breathing

dust/fume/gas/mist/vapors/spr

ay. P304+P340: IF INHALED:

Remove person to fresh air

and keep comfortable for

breathing.

Experimental Protocols
Example Protocol: Synthesis of a Substituted Alkane via
SN2 Reaction
This protocol is a general guideline for a nucleophilic substitution reaction using 1,1-
diiodoethane.

Materials:
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1,1-diiodoethane

Nucleophile (e.g., sodium azide, sodium cyanide)

Anhydrous polar aprotic solvent (e.g., DMF, DMSO, acetonitrile)

Round-bottom flask

Magnetic stirrer and stir bar

Inert atmosphere setup (e.g., nitrogen or argon line)

Temperature control system (e.g., oil bath)

Quenching solution (e.g., saturated aqueous ammonium chloride)

Extraction solvent (e.g., diethyl ether)

Drying agent (e.g., anhydrous sodium sulfate)

Procedure:

Set up a dry round-bottom flask under an inert atmosphere.

Dissolve the nucleophile in the anhydrous solvent in the flask.

Cool the solution to the desired reaction temperature (e.g., 0 °C).

Slowly add 1,1-diiodoethane (typically 1.0-1.2 equivalents) to the solution dropwise while

stirring.

Allow the reaction to warm to room temperature and stir overnight.

Monitor the reaction progress using an appropriate technique (e.g., TLC, GC-MS).

Upon completion, carefully quench the reaction by the slow addition of the quenching

solution at 0 °C.
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Transfer the mixture to a separatory funnel and extract the product with the chosen

extraction solvent.

Combine the organic layers, wash with brine, and dry over the anhydrous drying agent.

Filter and concentrate the organic layer under reduced pressure to obtain the crude product.

Purify the crude product by a suitable method (e.g., distillation or column chromatography).

Troubleshooting Guides and FAQs
Question: My reaction with 1,1-diiodoethane is not
proceeding or is giving a low yield. What are the
possible causes and solutions?
Answer:

Several factors can contribute to a low-yielding or stalled reaction. Consider the following

troubleshooting steps:

Inadequate Deprotonation (for enolate reactions): If you are performing a reaction that

requires the formation of a carbanion, the base you are using may not be strong enough.

Recommendation: Switch to a stronger, non-nucleophilic base such as sodium hydride

(NaH) or lithium diisopropylamide (LDA).

Poor Solvent Choice: The solvent may not be suitable for dissolving the reactants or

stabilizing the transition state.

Recommendation: Use a polar aprotic solvent like DMF, DMSO, or acetonitrile, which are

effective for SN2 reactions.

Insufficient Reaction Temperature: The reaction may have a high activation energy barrier

that is not being overcome at the current temperature.

Recommendation: Gradually increase the reaction temperature while monitoring for the

formation of side products.
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Low Reactivity of the Nucleophile: Your nucleophile may not be strong enough to displace

the iodide.

Recommendation: Consider using a more potent nucleophile or adding a catalyst if

applicable.

Decomposition of 1,1-diiodoethane: This reagent can be sensitive to light and air, leading to

decomposition and the formation of iodine, which can interfere with the reaction.

Recommendation: Use freshly purified or a new bottle of 1,1-diiodoethane. If the liquid

has a noticeable purple or brown tint, it may have decomposed.

Question: I am observing the formation of unexpected
side products in my reaction. What could be the cause?
Answer:

The formation of side products is often due to competing reaction pathways or the presence of

impurities.

Elimination Reactions: 1,1-diiodoethane can undergo elimination reactions, especially in the

presence of a strong, sterically hindered base, to form vinyl iodide.

Recommendation: Use a less sterically hindered base and lower the reaction temperature.

Di-substitution: If your nucleophile can react twice, you may see di-substituted products.

Recommendation: Use a larger excess of the nucleophile or add the 1,1-diiodoethane
slowly to the reaction mixture.

Impure Starting Materials: Impurities in your starting materials or solvents can lead to side

reactions.

Recommendation: Ensure all your reagents and solvents are pure and anhydrous.

Question: How should I properly store and handle 1,1-
diiodoethane to prevent decomposition?
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Answer:

Proper storage and handling are critical to maintain the integrity of 1,1-diiodoethane.

Storage: Store in a cool, dry, and well-ventilated area, away from light and incompatible

materials such as strong bases and oxidizing agents. It is often recommended to store it

under an inert atmosphere (e.g., nitrogen or argon).

Handling: Handle in a well-ventilated area, preferably in a fume hood. Avoid contact with skin

and eyes by wearing appropriate personal protective equipment (PPE), including chemical-

resistant gloves and safety goggles.

Visual Troubleshooting Workflow
The following diagram illustrates a logical workflow for troubleshooting a low-yield reaction

involving 1,1-diiodoethane.
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Caption: Troubleshooting workflow for a low-yield reaction.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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